Cas no 6134-61-8 (5-Bromofuran-2-carboxamide)

• Product Name: 5-Bromofuran-2-carboxamide
• CAS No: 6134-61-8
• MF: C₅H₄BrNO₂
• MW: 189.994760513306
• MDL: MFCD00020926
• CID: 505540
• PubChem ID: 233581
• Update Time: 2025-06-28

5-Bromofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromofuran-2-carboxamide
• 2-Furancarboxamide,5-bromo-
• 5-BROMO-2-FURAMIDE
• 2-Furancarboxamide,5-bromo
• 5-Brom-furan-2-carbonsaeure-amid
• 5-bromo-2-furamide(SALTDATA: FREE)
• 5-Bromo-2-furanamide
• 5-bromo-2-furancarboxamide
• 5-bromo-2-furylcarboxamide
• 5-bromo-furan-2-carboxylic acid amide
• 5-bromo-furan-2-ylcarboxamide
• STK501865
• F2124-0361
• DB-413642
• VFDAOWISEQYGIF-UHFFFAOYSA-N
• NSC-32222
• G14717
• DTXSID50283588
• BBL037288
• ALBB-010192
• 6134-61-8
• SCHEMBL1674254
• MFCD00020926
• Z33546653
• AKOS000574454
• 5-bromanylfuran-2-carboxamide
• NSC32222
• SB61340
• VS-14043
• A835494
• 2-Furancarboxamide, 5-bromo-
• EN300-130378

• MDL： MFCD00020926
• Inchi： 1S/C5H4BrNO2/c6-4-2-1-3(9-4)5(7)8/h1-2H,(H2,7,8)
• InChI Key： VFDAOWISEQYGIF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N)=O)O1

Computed Properties

• Exact Mass: 188.94300
• Monoisotopic Mass: 188.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.23000
• LogP: 1.84130

5-Bromofuran-2-carboxamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-Bromofuran-2-carboxamide

Comprehensive Analysis of 5-Bromofuran-2-carboxamide (CAS No. 6134-61-8): Properties, Applications, and Industry Trends

5-Bromofuran-2-carboxamide (CAS No. 6134-61-8) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This brominated furan derivative features a carboxamide functional group, making it a versatile building block for synthetic chemistry. Its molecular structure combines the reactivity of furan rings with the stability of amide bonds, creating unique opportunities for molecular design.

Recent studies highlight the growing demand for halogenated furan compounds in drug discovery, particularly for their potential as enzyme inhibitors and bioactive intermediates. The presence of both bromine and amide groups in 5-Bromofuran-2-carboxamide allows for diverse chemical modifications, addressing current challenges in structure-activity relationship optimization. Researchers are particularly interested in its applications for developing targeted therapies and precision agriculture solutions.

From a synthetic perspective, CAS 6134-61-8 demonstrates excellent stability under various reaction conditions while maintaining sufficient reactivity for further transformations. This balance makes it valuable for constructing complex molecular architectures in medicinal chemistry projects. The compound's physicochemical properties, including its moderate solubility in polar organic solvents and characteristic melting point range, have been well-documented in recent patent literature.

Industry reports indicate increasing interest in furan-based pharmaceuticals, with 5-Bromofuran-2-carboxamide serving as a key intermediate in several development pipelines. Its potential applications span from antimicrobial agents to crop protection formulations, aligning with current market demands for novel bioactive compounds. The compound's structure-property relationship makes it particularly suitable for rational drug design approaches that dominate modern pharmaceutical research.

Quality control aspects of 5-Bromofuran-2-carboxamide production have become a focal point, with advanced analytical techniques like HPLC-MS and NMR spectroscopy being employed to ensure purity standards. The compound typically appears as a white to off-white crystalline powder with defined spectroscopic characteristics that facilitate identification and quality assessment. These standardized parameters support its growing use in high-throughput screening platforms.

Environmental and safety considerations for handling brominated organic compounds have led to optimized synthetic protocols that minimize waste generation. Modern production methods for CAS 6134-61-8 emphasize green chemistry principles, including catalyst recycling and solvent recovery systems. These developments address sustainability concerns while maintaining cost-effectiveness for industrial-scale applications.

The future outlook for 5-Bromofuran-2-carboxamide appears promising, with research expanding into novel applications such as material science and catalysis. Its unique electronic properties derived from the furan-carboxamide system show potential for developing advanced functional materials. Continued investigation into its biological activity profiles may unlock additional therapeutic applications in emerging treatment areas.

From a commercial perspective, the global market for specialty furan derivatives like 5-Bromofuran-2-carboxamide is experiencing steady growth. This trend reflects broader industry shifts toward tailored molecular solutions in life sciences and technology sectors. Suppliers are responding with improved manufacturing processes and expanded capacity to meet research and development demands across multiple disciplines.